Cas no 883538-87-2 (2-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)-1-ethanamine)

• Product Name: 2-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)-1-ethanamine
• CAS No: 883538-87-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1071072
• PubChem ID: 26188548
• Update Time: 2025-06-28

2-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)-1-ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)-1-ethanamine
• 2-((5,6,7,8-Tetrahydronaphthalen-1-yl)oxy)ethan-1-amine
• 2-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)ethan-1-amine
• BB 0216385
• A1-22824
• EN300-1855963
• CS-0271688
• 883538-87-2
• 2-(5,6,7,8-tetrahydronaphthalen-1-yloxy)ethanamine
• AKOS006293833

• MDL： MFCD06248811
• Inchi： 1S/C12H17NO/c13-8-9-14-12-7-3-5-10-4-1-2-6-11(10)12/h3,5,7H,1-2,4,6,8-9,13H2
• InChI Key： RAKKZEOBJCOVLV-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CC=CC2=C1CCCC2

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

2-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)-1-ethanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)-1-ethanamine

Introduction to 2-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)-1-ethanamine (CAS No. 883538-87-2)

2-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)-1-ethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 883538-87-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a naphthalene core linked to an amine functional group via an ether bridge, has garnered attention due to its structural features and potential biological activities. The presence of the tetrahydronaphthalene moiety suggests possible interactions with biological targets, while the ethanamine side chain provides a versatile scaffold for further chemical modifications. In recent years, the exploration of such heterocyclic compounds has been a focal point in drug discovery efforts, particularly in the search for novel therapeutic agents.

The structural motif of 2-(5,6,7,8-tetrahydro-1-naphthalenyloxy)-1-ethanamine aligns with the growing interest in naphthalene derivatives as pharmacophores. Naphthalene-based compounds have been extensively studied for their diverse biological properties, including anti-inflammatory, anticancer, and antimicrobial effects. The tetrahydronaphthalene ring system enhances lipophilicity while maintaining sufficient rigidity to interact effectively with protein targets. This balance is crucial for drug-like properties such as solubility, permeability, and metabolic stability. The compound’s design reflects a rational approach to molecular optimization, aiming to enhance binding affinity and reduce off-target effects.

Recent advancements in computational chemistry and molecular modeling have facilitated the investigation of 2-(5,6,7,8-tetrahydro-1-naphthalenyloxy)-1-ethanamine and its analogs. These studies have highlighted the compound’s potential as a scaffold for developing small-molecule inhibitors targeting various enzymes and receptors. For instance, computational docking simulations suggest that this molecule may interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and hyperlipidemia. The ether linkage between the naphthalene and amine groups provides a flexible pivot point that could modulate binding interactions with biological targets.

In vitro studies have begun to unravel the pharmacological profile of 2-(5,6,7,8-tetrahydro-1-naphthalenyloxy)-1-ethanamine. Preliminary data indicate that this compound exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. The tetrahydronaphthalene moiety appears to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Additionally, the compound’s ability to cross cell membranes may make it suitable for topical or systemic administration. These findings are particularly intriguing given the rise of multidrug-resistant pathogens and the need for novel antimicrobial agents.

The synthesis of 2-(5,6,7,8-tetrahydro-1-naphthalenyloxy)-1-ethanamine represents a testament to modern synthetic methodologies. Advances in catalytic processes and asymmetric synthesis have enabled the efficient construction of complex molecular frameworks like this one. The development of novel synthetic routes not only facilitates research but also opens doors for scaling up production for preclinical and clinical studies. The ability to modify specific functional groups on the molecule allows chemists to fine-tune its properties, optimizing both potency and selectivity.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the evaluation of compounds such as 2-(5,6,7,8-tetrahydro-1-naphthalenyloxy)-1-ethanamine. Predictive models can now rapidly assess potential biological activities based on structural features alone. This high-throughput screening approach has identified promising candidates for further investigation in areas ranging from neurodegenerative diseases to infectious disorders. The compound’s unique structure makes it an attractive candidate for these efforts due to its combination of lipophilicity and polar functional groups.

Future directions in the study of 2-(5,6,7,8-tetrahydro-1-naphthalenyloxy)-1-ethanamine include exploring its derivatives through structure-based drug design. By systematically altering substituents on the naphthalene ring or modifying the amine group’s conformational flexibility, researchers aim to enhance its therapeutic index. Such modifications could lead to improved efficacy while minimizing side effects associated with small-molecule drugs.

The broader significance of this compound lies in its contribution to the expanding library of bioactive molecules derived from naphthalene derivatives. As our understanding of disease mechanisms deepens, so too does our capacity to design molecules that precisely target pathological processes. Compounds like 2-(5,6,7,⁸-tetrahydro-¹-naphthalenyloxy)-¹-ethanamine (CAS No.883538-87-2) exemplify how interdisciplinary collaboration between chemists, biologists, and clinicians can yield innovative solutions to pressing medical challenges.